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Compound of Interest

Compound Name: FLUORAD FC-100

Cat. No.: B1174708 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of FLUORAD FC-100

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physical and chemical properties of

FLUORAD FC-100, a fluorochemical surfactant. It is important to note that "FLUORAD FC-
100" is an obsolete trade name for a 3M product, and there is conflicting information in publicly

available sources regarding its precise chemical identity.[1] Researchers should exercise

caution and verify the identity of any material designated as FLUORAD FC-100.

Some sources identify FLUORAD FC-100 with CAS number 147335-40-8 and describe it as a

non-fluorinated, guanidine-based compound.[2] Conversely, other reputable sources classify it

as a fluorochemical surfactant, with some specifying it as perfluorooctanesulfonate (PFOS) or a

related fluoroalkyl sulfonate salt.[2][3] The data presented herein is a compilation from sources

associated with the "FLUORAD FC-100" designation.

Physical and Chemical Properties
The following tables summarize the reported physical and chemical data for FLUORAD FC-
100. These properties are consistent with its application as a surfactant in various industrial

and laboratory settings.[4]

General Characteristics
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Property Value References

CAS Number 147335-40-8 [5][6]

Physical Form Viscous liquid [1]

Color Dark amber [1]

Odor Mild [1]

Quantitative Data

Property Value References

Density 1.100 g/cm³ [6]

Initial Boiling Point 98 °C [1][6]

pH 8.2 - 8.6 [1]

Vapor Pressure
Approximately 17 mmHg at 20

°C (calculated)
[1]

Water Solubility Complete [1]

Flash Point > 100 °C (Setaflash) [1]

Experimental Protocols
Detailed experimental methodologies for the determination of the properties listed above are

not provided in the available technical data sheets or safety data sheets. It is standard practice

for such documents to report the properties without detailing the specific testing protocols (e.g.,

ASTM, OECD guidelines) employed.

Logical Relationships and Workflows
As FLUORAD FC-100 is a functional chemical (a surfactant) rather than a therapeutic agent, it

does not have associated biological signaling pathways. Instead, the following diagrams

illustrate the logical relationship between its chemical nature and its function, and a general

workflow for its safe handling in a laboratory environment.
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Figure 1. Structure-Function Relationship of a Fluorosurfactant
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Caption: A diagram illustrating the core principle of fluorosurfactants.
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Figure 2. General Experimental Workflow
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Caption: A generalized workflow for the safe laboratory handling of chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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